Cas no 845866-66-2 (2,5-Diazabicyclo[2.2.1]heptane,2-[(3-chlorophenyl)methyl]-)

• Product Name: 2,5-Diazabicyclo[2.2.1]heptane,2-[(3-chlorophenyl)methyl]-
• CAS No: 845866-66-2
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 716370
• PubChem ID: 2760906
• Update Time: 2025-05-19

2,5-Diazabicyclo[2.2.1]heptane,2-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane,2-[(3-chlorophenyl)methyl]-
• (1S,4S)-(+)-2-(3-CHLORO-BENZYL)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE DIHYDROCHLORIDE
• 2-[(3-chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane,dihydrochloride
• 2-(3-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane
• 845866-66-2
• (1S,4S)-2-(3-Chlorobenzyl)-2,5-diaza-bicyclo[2.2.1]heptane
• 2-[(3-chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane
• 2-(3-CHLOROBENZYL)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE

• MDL： MFCD08461863
• Inchi： 1S/C12H15ClN2/c13-10-3-1-2-9(4-10)7-15-8-11-5-12(15)6-14-11/h1-4,11-12,14H,5-8H2
• InChI Key： IRHUANWOGPQCIS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CC2CC1CN2

Computed Properties

• Exact Mass: 294.04600
• Monoisotopic Mass: 222.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 3.75680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2,5-Diazabicyclo[2.2.1]heptane,2-[(3-chlorophenyl)methyl]-

2,5-Diazabicyclo[2.2.1]heptane,2-[(3-chlorophenyl)methyl]- (CAS No. 845866-66-2): A Versatile Building Block in Modern Organic Synthesis

2,5-Diazabicyclo[2.2.1]heptane,2-[(3-chlorophenyl)methyl]- (CAS No. 845866-66-2) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrogen-containing heterocycle features a rigid bicyclo[2.2.1]heptane scaffold with two nitrogen atoms at positions 2 and 5, along with a 3-chlorobenzyl substitution at the 2-position. The compound's distinctive architecture makes it particularly valuable as a pharmacophore in drug discovery and as a ligand precursor in coordination chemistry.

Recent trends in medicinal chemistry have highlighted the importance of saturated nitrogen heterocycles like 2,5-diazabicyclo[2.2.1]heptane derivatives due to their improved metabolic stability and reduced planarity compared to aromatic counterparts. The 3-chlorophenylmethyl substituent in this particular derivative enhances its potential as a bioisostere for various therapeutic targets. Researchers are particularly interested in how the compound's conformational rigidity and hydrogen bonding capacity can be exploited in the design of novel enzyme inhibitors and receptor modulators.

The synthesis of 2,5-Diazabicyclo[2.2.1]heptane,2-[(3-chlorophenyl)methyl]- typically involves multi-step organic transformations starting from readily available precursors. Key synthetic challenges include the construction of the strained bicyclic system and the selective introduction of the chlorophenylmethyl group. Modern approaches often employ catalytic asymmetric methods to access enantiomerically pure forms of this scaffold, which is crucial for pharmaceutical applications where chirality affects biological activity.

Beyond pharmaceutical applications, this compound shows promise in materials science as a building block for functional polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the diazabicycloheptane core can serve as coordination sites for metal ions, while the aromatic chlorophenyl group contributes to π-stacking interactions. These properties make it interesting for developing novel porous materials with potential applications in gas storage or separation technologies.

From a commercial perspective, the demand for 2,5-Diazabicyclo[2.2.1]heptane derivatives has been steadily increasing, driven by growing research into central nervous system (CNS) drugs and enzyme inhibitors. The compound's CAS No. 845866-66-2 serves as a crucial identifier for procurement and regulatory purposes. Suppliers typically offer this chemical in research quantities with >95% purity, often with options for custom synthesis and analytical services to support drug discovery programs.

Recent advances in green chemistry have also impacted the production of such specialized building blocks. There's growing interest in developing more sustainable synthetic routes to 2-[(3-chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane that minimize hazardous byproducts and energy consumption. This aligns with the pharmaceutical industry's broader shift toward environmentally friendly synthetic methodologies without compromising compound quality or yield.

Analytical characterization of 2,5-Diazabicyclo[2.2.1]heptane,2-[(3-chlorophenyl)methyl]- typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The latter is particularly valuable for confirming the compound's three-dimensional structure and studying its molecular conformation. These analytical data are essential for quality control and for establishing structure-activity relationships in drug development projects.

Looking forward, the unique properties of CAS 845866-66-2 suggest it will continue to play an important role in cutting-edge research. Its applications in fragment-based drug discovery, where small, rigid molecules are used to probe protein binding sites, are particularly promising. Additionally, the compound's potential as a precursor to chiral catalysts and organocatalysts represents another exciting avenue for exploration in asymmetric synthesis methodologies.

For researchers working with this compound, proper handling and storage are essential to maintain its stability. While not classified as hazardous under standard conditions, it's recommended to store 2-[(3-chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane in a cool, dry environment protected from light. The compound's solubility profile (typically soluble in polar organic solvents but poorly soluble in water) should be considered when designing experiments or formulations.

The intellectual property landscape surrounding 2,5-Diazabicyclo[2.2.1]heptane derivatives is actively evolving, with several patents filed in recent years covering synthetic methods and specific therapeutic applications. This reflects the growing recognition of this structural class's value in medicinal chemistry. Researchers should conduct thorough patent searches before developing new applications for CAS No. 845866-66-2 to ensure freedom to operate.

In conclusion, 2,5-Diazabicyclo[2.2.1]heptane,2-[(3-chlorophenyl)methyl]- represents a fascinating example of how structurally sophisticated small molecules can enable scientific innovation across multiple disciplines. Its combination of rigid bicyclic framework, multiple nitrogen functionalities, and aromatic substitution creates diverse opportunities for molecular design. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound and its derivatives will likely find even broader utility in addressing contemporary challenges in healthcare and materials science.